Cas no 140433-06-3 (Pentanoic acid, 2-ethyl-, 6-bromo-6,6-difluorohexyl ester)

• Product Name: Pentanoic acid, 2-ethyl-, 6-bromo-6,6-difluorohexyl ester
• CAS No: 140433-06-3
• MF: C₁₃H₂₃BrF₂O₂
• MW: 329.221330881119
• CID: 1293101
• Update Time: 2024-08-04

Pentanoic acid, 2-ethyl-, 6-bromo-6,6-difluorohexyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-ethyl-, 6-bromo-6,6-difluorohexyl ester

• Inchi： 1S/C13H23BrF2O2/c1-3-8-11(4-2)12(17)18-10-7-5-6-9-13(14,15)16/h11H,3-10H2,1-2H3
• InChI Key： AHTOZNKNNKEPGK-UHFFFAOYSA-N
• SMILES： C(OCCCCCC(Br)(F)F)(=O)C(CC)CCC

Computed Properties

• Exact Mass: 328.08499

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 311.4±42.0 °C(Predicted)
• PSA: 26.3